N-[2-butyl-3-[4-[1,1,2,2,3,3-hexadeuterio-3-(dibutylamino)propoxy]benzoyl]-1-benzofuran-5-yl]methanesulfonamide

• CAS No.: 1132693-87-8
• Molecular Formula: C31H44N2O5S
• Molecular Weight: 562.8 g/mol
• IUPAC Name: N-[2-butyl-3-[4-[1,1,2,2,3,3-hexadeuterio-3-(dibutylamino)propoxy]benzoyl]-1-benzofuran-5-yl]methanesulfonamide
• InChI: InChI=1S/C31H44N2O5S/c1-5-8-12-29-30(27-23-25(32-39(4,35)36)15-18-28(27)38-29)31(34)24-13-16-26(17-14-24)37-22-11-21-33(19-9-6-2)20-10-7-3/h13-18,23,32H,5-12,19-22H2,1-4H3/i11D2,21D2,22D2
• InChI Key: ZQTNQVWKHCQYLQ-SFQXYDBYSA-N
• SMILES: CCCCC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C)C(=O)C3=CC=C(C=C3)OCCCN(CCCC)CCCC
• Isomeric SMILES: [2H]C([2H])(C([2H])([2H])N(CCCC)CCCC)C([2H])([2H])OC1=CC=C(C=C1)C(=O)C2=C(OC3=C2C=C(C=C3)NS(=O)(=O)C)CCCC

Description

N-[2-butyl-3-[4-[1,1,2,2,3,3-hexadeuterio-3-(dibutylamino)propoxy]benzoyl]-1-benzofuran-5-yl]methanesulfonamide is a useful research compound. Its molecular formula is C31H44N2O5S and its molecular weight is 562.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5.93 g dronedarone hydrochloride (0.01 mol) obtained in example 1 was dissolved in 40 mL methylene chloride to obtain a mixture. Then, the mixture was adjusted to neutral pH by adding saturated sodium bicarbonate solution. The organic layer was separated and washed with saturated sodium bicarbonate solution (10 mL×2), dried over sodium sulfate and evaporated under reduced pressure to get 5.61 g of oily product.

Synthesis routes and methods II

Procedure details

1 part by weight of dronedarone hydrochloride and 3.0 parts by weight of Povidone PVP K-30 were weighted, and then 12 parts by weight of dichloromethane were added, and stirred until the solution became clarified. The solution was spray dried and at the same time the inlet and outlet temperatures of the spray drier (Mini Spray Dryer, B290, Buchi, Switzerland) were maintained at 90° C. and 55° C. respectively. Then the sample was collect and the solid dispersion of dronedarone was obtained.